10H-phenothiazin-2-ol
Overview
Description
10H-phenothiazin-2-ol, also known as 2-Hydroxyphenothiazine, is an organic compound with the molecular formula C12H9NOS . It has a molecular weight of 215.27 g/mol .
Molecular Structure Analysis
The molecular structure of 10H-phenothiazin-2-ol consists of a linear tricyclic system that includes two benzene rings joined by a para-thiazine ring . The compound’s structure has been confirmed by various spectroscopic techniques and single crystal X-ray diffraction studies .Chemical Reactions Analysis
Phenothiazines, including 10H-phenothiazin-2-ol, have been extensively studied for their potential applications as electrochemical, photovoltaic, photo-physical, and DSSC materials . They have been used in various synthetic transformations and have shown to be effective photoredox catalysts .Scientific Research Applications
1. Dye-Sensitized Solar Cells
10H-Phenothiazine-based dyes are significant in the development of dye-sensitized solar cells (DSSCs). These cells are noted for their high power conversion efficiency, low material cost, and simple fabrication. The electron-rich nitrogen and sulfur atoms in 10H-phenothiazine provide a stronger donor character, crucial for light harvesting and electron injection in DSSCs. Some 10H-phenothiazine-based dyes exhibit photovoltaic performance superior to commercial alternatives, indicating their promise in sustainable energy technologies (Huang, Meier, & Cao, 2016).
2. Synthesis of Bioactive Compounds
Fluorinated 10H-phenothiazines have been synthesized for their antimicrobial properties. The structure of these compounds is characterized by spectroscopic data and elemental analysis, demonstrating their potential in combating microbial infections (Dixit, Dixit, Gautam, & Gautam, 2008).
3. Pharmacological Applications
10H-Phenothiazines have been synthesized and examined for their antioxidant and antimicrobial activities. These compounds have been utilized as bases to prepare ribofuranosides, which are then tested for their biological efficacy. This area of research underlines the versatility of 10H-phenothiazines in pharmacology (Gautam et al., 2010).
4. Antimicrobial and Anthelmintic Activity
Novel fluorinated 10H-phenothiazines have been explored for their antimicrobial and anthelmintic activities. These studies are crucial in discovering new treatments for infections and parasitic diseases, showcasing the medical significance of 10H-phenothiazine derivatives (Gautam, Yadav, Khandelwal, & Gautam, 2014).
Future Directions
properties
IUPAC Name |
10H-phenothiazin-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NOS/c14-8-5-6-12-10(7-8)13-9-3-1-2-4-11(9)15-12/h1-7,13-14H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJQOKLSLPLGDBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC3=C(S2)C=CC(=C3)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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